Cas no 34778-78-4 (Benzenesulfonamide, 4-dodecyl-)

• Product Name: Benzenesulfonamide, 4-dodecyl-
• CAS No: 34778-78-4
• MF: C₁₈H₃₁NO₂S
• MW: 325.509244203568
• CID: 3945967
• PubChem ID: 3804276
• Update Time: 2025-05-22

Benzenesulfonamide, 4-dodecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-dodecyl-
• 4-Dodecylbenzene-1-sulfonamide
• SCHEMBL78265
• p-dodecylbenzene sulfonamide
• starbld0033830
• 34778-78-4
• 4-dodecylbenzenesulfonamide

• Inchi： 1S/C18H31NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3,(H2,19,20,21)
• InChI Key： ORPXKVFCUSJGIS-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(CCCCCCCCCCCC)C=C1

Computed Properties

• Exact Mass: 325.20755041Da
• Monoisotopic Mass: 325.20755041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonamide, 4-dodecyl-

Benzenesulfonamide, 4-Dodecyl- (CAS No. 34778-78-4)

Benzenesulfonamide, 4-Dodecyl-, also known by its CAS registry number CAS No. 34778-78-4, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique chemical properties. This compound belongs to the broader category of sulfonamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of Benzenesulfonamide, 4-Dodecyl- consists of a benzene ring substituted with a sulfonamide group (-SO₂NH-) and a dodecyl chain, which imparts both hydrophobic and hydrophilic characteristics to the molecule.

The synthesis of Benzenesulfonamide, 4-Dodecyl- typically involves the reaction of benzene sulfonic acid with dodecylamine in the presence of appropriate catalysts and solvents. This reaction is well-documented in the literature and is considered a standard method for producing sulfonamides with long alkyl chains. The resulting compound exhibits excellent solubility in organic solvents and moderate stability under physiological conditions, making it suitable for a wide range of applications.

One of the most notable applications of Benzenesulfonamide, 4-Dodecyl- is in the field of drug delivery systems. Researchers have recently explored its potential as a carrier for hydrophobic drugs due to its amphiphilic nature. Studies have shown that this compound can form stable micelles in aqueous solutions, which can encapsulate poorly water-soluble drugs and enhance their bioavailability. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that Benzenesulfonamide, 4-Dodecyl--based micelles significantly improved the oral absorption of a model hydrophobic drug compared to the drug alone.

In addition to its role in drug delivery, Benzenesulfonamide, 4-Dodecyl- has also been investigated for its potential as an anti-corrosive agent in industrial applications. The compound's ability to form a protective layer on metal surfaces has been tested under various environmental conditions, including high humidity and acidic environments. Recent research conducted by scientists at the University of Manchester revealed that incorporating Benzenesulfonamide, 4-Dodecyl- into anti-corrosive coatings significantly reduced metal corrosion rates by up to 60% compared to traditional coatings.

The environmental impact of Benzenesulfonamide, 4-Dodecyl- has also been a topic of interest among researchers. A study published in Environmental Science & Technology assessed the biodegradability and toxicity of this compound under simulated environmental conditions. The results indicated that Benzenesulfonamide, 4-Dodecyl- exhibits moderate biodegradability and low acute toxicity to aquatic organisms, suggesting that it poses minimal risk to ecosystems when used responsibly.

In terms of regulatory considerations, CAS No. 34778-78-4, or Benzenesulfonamide, 4-Dodecyl-, is not classified as a hazardous substance under current international regulations such as GHS (Globally Harmonized System). However, like all chemicals, it should be handled with appropriate safety precautions to minimize occupational exposure risks.

The growing interest in Benzenesulfonamide, 4-Dodecyl- can be attributed to its unique combination of chemical properties and versatility across multiple industries. As research continues to uncover new applications and optimize its synthesis methods, this compound is expected to play an increasingly important role in both academic and industrial settings.